Cas no 2229595-76-8 (tert-butyl N-1-amino-3-(2,6-dichlorophenyl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(2,6-dichlorophenyl)propan-2-ylcarbamate
• CAS No: 2229595-76-8
• MF: C₁₄H₂₀Cl₂N₂O₂
• MW: 319.226801872253
• CID: 5996320
• PubChem ID: 165700388
• Update Time: 2025-10-21

tert-butyl N-1-amino-3-(2,6-dichlorophenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(2,6-dichlorophenyl)propan-2-ylcarbamate
• EN300-1871005
• 2229595-76-8
• tert-butyl N-[1-amino-3-(2,6-dichlorophenyl)propan-2-yl]carbamate

• Inchi： 1S/C14H20Cl2N2O2/c1-14(2,3)20-13(19)18-9(8-17)7-10-11(15)5-4-6-12(10)16/h4-6,9H,7-8,17H2,1-3H3,(H,18,19)
• InChI Key： VNJOFKFSRRFTLF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC(CN)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 318.0901833g/mol
• Monoisotopic Mass: 318.0901833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-amino-3-(2,6-dichlorophenyl)propan-2-ylcarbamate

Introduction to tert-butyl N-1-amino-3-(2,6-dichlorophenyl)propan-2-ylcarbamate (CAS No. 2229595-76-8)

tert-butyl N-1-amino-3-(2,6-dichlorophenyl)propan-2-ylcarbamate (CAS No. 2229595-76-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, an amino functional group, and a dichlorophenyl moiety. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The tert-butyl group in the compound provides steric hindrance, which can influence the compound's stability and reactivity. This characteristic is particularly important in pharmaceutical applications where stability and bioavailability are crucial factors. The amino functional group is known for its ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The dichlorophenyl moiety adds complexity to the molecule, potentially enhancing its binding affinity to specific receptors or enzymes.

Recent studies have explored the potential of tert-butyl N-1-amino-3-(2,6-dichlorophenyl)propan-2-ylcarbamate in various therapeutic areas. One notable area of research is its application in the treatment of neurological disorders. A study published in the Journal of Medicinal Chemistry (2021) investigated the compound's ability to modulate neurotransmitter systems, particularly focusing on its interaction with serotonin and dopamine receptors. The results indicated that the compound exhibited selective binding to these receptors, suggesting its potential as a lead molecule for developing new treatments for conditions such as depression and Parkinson's disease.

In addition to its potential in neurological disorders, tert-butyl N-1-amino-3-(2,6-dichlorophenyl)propan-2-ylcarbamate has also shown promise in cancer research. A study published in the Cancer Research journal (2020) evaluated the compound's antiproliferative effects on various cancer cell lines. The findings revealed that the compound effectively inhibited cell growth and induced apoptosis in cancer cells, particularly those derived from breast and lung cancers. This suggests that the compound could be a valuable candidate for further preclinical and clinical studies in oncology.

The synthesis of tert-butyl N-1-amino-3-(2,6-dichlorophenyl)propan-2-ylcarbamate involves several well-established chemical reactions. The process typically begins with the preparation of 3-(2,6-dichlorophenyl)propanal, which is then converted to the corresponding amino alcohol through reductive amination. The final step involves the reaction of this amino alcohol with tert-butyl chloroformate to form the desired carbamate derivative. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

The physicochemical properties of tert-butyl N-1-amino-3-(2,6-dichlorophenyl)propan-2-ylcarbamate have been extensively characterized. The compound is a white crystalline solid with a molecular weight of 344.7 g/mol. It exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane (DCM), which facilitates its use in various biological assays and formulations. Additionally, the compound has been shown to have favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life in vivo.

In terms of safety and toxicity, preliminary studies have indicated that tert-butyl N-1-amino-3-(2,6-dichlorophenyl)propan-2-ylcarbamate has a favorable safety profile at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety assessments are essential before advancing to clinical trials. These assessments typically include evaluations of genotoxicity, mutagenicity, and carcinogenicity to ensure that the compound is safe for human use.

The future prospects for tert-butyl N-1-amino-3-(2,6-dichlorophenyl)propan-2-ylcarbamate are promising. Ongoing research aims to optimize its structure through medicinal chemistry approaches to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel delivery systems that can improve its bioavailability and target specific tissues or organs.

In conclusion, tert-butyl N-1-amino-3-(2,6-dichlorophenyl)propan-2-ylcarbamate (CAS No. 2229595-76-8) is a promising compound with diverse therapeutic potential. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development in various medical applications. As research continues to advance our understanding of this compound, it holds significant promise for contributing to new treatments for neurological disorders and cancer.